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Compound of Interest

Compound Name: Bambuterol hydrochloride

Cat. No.: B1667732 Get Quote

AN-BM-001

Introduction

Bambuterol, a long-acting β2-adrenergic agonist, and Montelukast, a leukotriene receptor

antagonist, are often co-formulated for the management of asthma. The combination of these

two active pharmaceutical ingredients (APIs) necessitates a reliable and efficient analytical

method for their simultaneous determination in pharmaceutical dosage forms. This application

note describes a robust reverse-phase high-performance liquid chromatography (RP-HPLC)

method for the concurrent quantification of Bambuterol and Montelukast. The method is simple,

precise, accurate, and suitable for routine quality control analysis.

Experimental Protocols
Materials and Reagents

Standards: Bambuterol Hydrochloride and Montelukast Sodium reference standards.

Solvents: HPLC grade Methanol, Acetonitrile, and water.

Reagents: Trifluoroacetic acid (TFA) or Trichloroacetic acid.
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Sample: Combined tablet formulation containing Bambuterol Hydrochloride and

Montelukast Sodium.

Instrumentation and Chromatographic Conditions
HPLC System: An isocratic HPLC system with a UV-Vis detector.

Column: A C18 column (e.g., Inertsil ODS-3V, 250 x 4.6 mm, 5 µm or Phenomenex C18,

250mm x 4.6mm, 5µ) is suitable.[1][2]

Mobile Phase: A filtered and degassed mixture of 0.1% Trifluoroacetic acid in water and

Methanol in a ratio of 10:90 (v/v) or a mixture of methanol, acetonitrile, and 1%

trichloroacetic acid in the ratio of 80:10:10 (v/v/v).[1][2]

Flow Rate: 0.8 mL/min to 1.0 mL/min.[1][2]

Injection Volume: 10 µL.

Detection Wavelength: 220 nm.[1][2]

Column Temperature: Ambient.

Preparation of Standard Solutions
Standard Stock Solution (e.g., 1.75 mg/mL each): Accurately weigh and transfer 193.5 mg of

Bambuterol Hydrochloride (equivalent to 175 mg of Bambuterol) and 182 mg of

Montelukast Sodium (equivalent to 175 mg of Montelukast) into a 100 mL volumetric flask.[2]

Add approximately 70 mL of methanol and sonicate for 15 minutes to dissolve.[2] Make up

the volume to 100 mL with methanol.

Working Standard Solution (e.g., 350 µg/mL each): Pipette 10 mL of the standard stock

solution into a 50 mL volumetric flask and dilute to the mark with the mobile phase.[2]

Preparation of Sample Solutions
Sample Stock Solution: Weigh and powder twenty tablets to determine the average weight.

Transfer an amount of the powder equivalent to the weight of one tablet into a 100 mL

volumetric flask. Add approximately 70 mL of methanol, sonicate for 15 minutes to ensure
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complete dissolution of the active ingredients, and then make up the volume with methanol.

[2]

Working Sample Solution: Filter the sample stock solution through a 0.45 µm membrane

filter. Pipette an appropriate volume of the filtrate into a volumetric flask and dilute with the

mobile phase to obtain a final concentration within the linear range of the method.[1][2]

Method Validation
The developed method should be validated according to the International Council for

Harmonisation (ICH) guidelines.[3] The validation parameters include specificity, linearity,

accuracy, precision, limit of detection (LOD), and limit of quantification (LOQ).

Data Presentation
The quantitative data for the RP-HPLC method validation for the simultaneous determination of

Bambuterol and Montelukast are summarized in the tables below.

Table 1: System Suitability Parameters

Parameter Bambuterol Montelukast
Acceptance
Criteria

Retention Time (min) ~2.37 ~6.90 ± 10%

Tailing Factor < 1.5 < 1.5 ≤ 2

Theoretical Plates > 2000 > 2000 > 2000

Table 2: Method Validation Summary
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Validation Parameter Bambuterol Montelukast

Linearity Range (µg/mL) 17.5 - 420[2] 17.5 - 420[2]

Correlation Coefficient (r²) > 0.999 > 0.999

Accuracy (% Recovery) 99.78%[2] 99.48%[2]

Precision (% RSD)

- Intraday < 2.0 < 2.0

- Interday < 2.0 < 2.0

Limit of Detection (LOD)

(µg/mL)
0.175[2] 0.35[2]

Limit of Quantification (LOQ)

(µg/mL)
0.525[2] 1.05[2]

Visualizations
Experimental Workflow Diagram
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Caption: Workflow for RP-HPLC analysis of Bambuterol and Montelukast.
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Logical Relationship of Method Validation

Validated RP-HPLC Method

Specificity
(No Interference)

Linearity
(Correlation Coefficient)

Accuracy
(% Recovery)

Precision
(% RSD) Sensitivity Robustness

(Minor Variations)

LOD LOQ

Click to download full resolution via product page

Caption: Key parameters for analytical method validation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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